Cas no 16015-53-5 (Methyl 3-ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate)

• Product name: Methyl 3-ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate
• CAS No: 16015-53-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.23528
• CID: 160258
• PubChem ID: 2366651

Methyl 3-ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate
• 1-Phthalazinecarboxylicacid, 3-ethyl-3,4-dihydro-4-oxo-, methyl ester
• 3-ETHYL-4-OXO-3,4-DIHYDRO-PHTHALAZINE-1-CARBOXYLIC ACID METHYL ESTER
• methyl 3-ethyl-4-oxophthalazine-1-carboxylate
• 3-Ethyl-4-phthalazon-1-carbonsaeure-methylester
• AC1M65DM
• AC1Q317W
• AG-E-09588
• CTK4D0341
• HMS1761F04
• Z15462315
• AKOS022181794
• EN300-05718
• DTXSID80368276
• SR-01000042871
• SR-01000042871-1
• Methyl3-ethyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate
• SB74913
• 16015-53-5

• Inchi： InChI=1S/C12H12N2O3/c1-3-14-11(15)9-7-5-4-6-8(9)10(13-14)12(16)17-2/h4-7H,3H2,1-2H3
• InChI Key： BGSAXKXIRNJTRI-UHFFFAOYSA-N
• SMILES： CCN1N=C(C(=O)OC)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59

Experimental Properties

• Density: 1.26
• Boiling Point: 363°Cat760mmHg
• Flash Point: 173.3°C
• Refractive Index: 1.596
• PSA: 58.97